![molecular formula C19H26N2 B024996 4,4'-Methylenebis(2-ethyl-6-methylaniline) CAS No. 19900-72-2](/img/structure/B24996.png)
4,4'-Methylenebis(2-ethyl-6-methylaniline)
Overview
Description
4,4'-Methylenebis(2-ethyl-6-methylaniline), also known as MBEM, is an aromatic amine used as an intermediate in the manufacture of dyes and pigments, as well as in the synthesis of pharmaceuticals. It is a white to yellow crystalline solid with a melting point of 130-135°C, and is soluble in alcohol, ether, and other organic solvents. MBEM is a highly versatile chemical, and has been used in a variety of applications, including industrial, agricultural, and medical.
Scientific Research Applications
Antioxidant Activity in Organic Chemistry
Research on related bisphenols, including studies on structures closely related to 4,4'-Methylenebis(2-ethyl-6-methylaniline), highlights their antioxidant activity. These studies demonstrate how intramolecular hydrogen bonding plays a crucial role in enhancing the antioxidant effectiveness of bisphenols. This can be related to the potential antioxidant applications of 4,4'-Methylenebis(2-ethyl-6-methylaniline) in polymer chemistry or material science, providing insights into its mechanism of action and potential for stabilizing various materials against oxidative degradation (Amorati et al., 2003).
Applications in Polyurethane Elastomers
The compound is utilized as a chain extender in the synthesis of polyurethane-urea elastomers, significantly affecting the thermal properties and stability of the resultant materials. These elastomers find extensive applications in automotive, footwear, and medical industries, where their mechanical properties and resistance to environmental stressors are critical (Barikani et al., 2013).
Development of Novel Materials
The versatility of 4,4'-Methylenebis(2-ethyl-6-methylaniline) in synthesizing novel materials is evident from its application in creating polymorphic crystals with photochromic properties. These materials have potential applications in developing optical devices, sensors, and smart coatings, where reversible changes in properties in response to light are desirable (Taneda et al., 2004).
Enhancing Material Properties
Research also delves into the thermal expansion behavior of polymorphs of related compounds, demonstrating the influence of molecular structure on material properties such as thermal expansion. This research has implications for the design and development of materials with tailored thermal properties for use in a range of applications, from electronics to construction (Bhattacharya & Saha, 2014).
Synthesis and Characterization of Novel Compounds
The synthesis and characterization of novel compounds using 4,4'-Methylenebis(2-ethyl-6-methylaniline) as a precursor or component in the synthesis process highlight its utility in organic synthesis. These studies contribute to the broader field of synthetic chemistry, enabling the development of new materials and molecules with potential applications in various domains, including pharmaceuticals, materials science, and catalysis (Sankar & Nasar, 2008).
Safety and Hazards
4,4’-Methylenebis(2-ethyl-6-methylaniline) is harmful if swallowed, in contact with skin, or if inhaled . It causes skin irritation and serious eye irritation . Safety measures include avoiding breathing dust/fume/gas/mist/vapors/spray, using only outdoors or in a well-ventilated area, washing skin thoroughly after handling, and wearing protective gloves/clothing/eye/face protection .
Mechanism of Action
Pharmacokinetics
It’s known that the compound is solid at room temperature and has a melting point of 840 to 870 °C . It is soluble in acetone , which could potentially influence its bioavailability.
Result of Action
One source suggests that it may have an inhibitory effect on the proliferation of malignant cells, thus exhibiting strong anti-tumor ability .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of 4,4’-Methylenebis(2-ethyl-6-methylaniline). It is recommended to store the compound at room temperature, preferably in a cool and dark place . It’s also important to note that the compound is harmful if swallowed, in contact with skin, or if inhaled, and it causes skin and eye irritation . Therefore, it should be handled with care, using appropriate protective equipment .
properties
IUPAC Name |
4-[(4-amino-3-ethyl-5-methylphenyl)methyl]-2-ethyl-6-methylaniline | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H26N2/c1-5-16-10-14(7-12(3)18(16)20)9-15-8-13(4)19(21)17(6-2)11-15/h7-8,10-11H,5-6,9,20-21H2,1-4H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QJENIOQDYXRGLF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=C(C(=CC(=C1)CC2=CC(=C(C(=C2)C)N)CC)C)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H26N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10173678 | |
Record name | 4,4'-Methylene-bis(2-ethyl-6-methylaniline) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10173678 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
282.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
19900-72-2 | |
Record name | 4,4'-Methylenebis(2-ethyl-6-methylbenzenamine) | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0019900722 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 4,4'-Methylene-bis(2-ethyl-6-methylaniline) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10173678 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4,4'-Methylenebis(2-ethyl-6-methylaniline) | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | 4,4'-METHYLENEBIS(2-ETHYL-6-METHYLBENZENAMINE) | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/2397GNR8K7 | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: How does the alkyl substitution in 4,4'-Methylenebis(2-ethyl-6-methylaniline) influence the properties of the resulting polyimides?
A1: The research article [] investigates the impact of different alkyl substituents on the properties of aromatic polyimides derived from 4,4′-oxydiphthalic anhydride and diamine monomers, including 4,4'-Methylenebis(2-ethyl-6-methylaniline). While the paper doesn't explicitly focus on 4,4'-Methylenebis(2-ethyl-6-methylaniline), it elucidates that the incorporation of alkyl groups generally enhances the solubility and processability of polyimides. This is attributed to the increased free volume and decreased inter-chain interactions caused by the bulky alkyl substituents. []
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